Cas no 57242-69-0 (4H-THIOPYRAN-4-ONE, 2,3-DIHYDRO-)

• Product Name: 4H-THIOPYRAN-4-ONE, 2,3-DIHYDRO-
• CAS No: 57242-69-0
• MF: C₅H₆OS
• MW: 114.165540218353
• CID: 3319494
• PubChem ID: 11804719
• Update Time: 2025-04-21

4H-THIOPYRAN-4-ONE, 2,3-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 4H-THIOPYRAN-4-ONE, 2,3-DIHYDRO-
• F96563
• DB-134058
• 2,3-dihydrothiopyran-4-one
• 57242-69-0
• 2,3-Dihydro-thiopyran-4-one
• LJVFANGCLGJJFP-UHFFFAOYSA-N
• SCHEMBL3191508
• 2,3-Dihydro-4H-thiopyran-4-one

• Inchi： 1S/C5H6OS/c6-5-1-3-7-4-2-5/h1,3H,2,4H2
• InChI Key： LJVFANGCLGJJFP-UHFFFAOYSA-N
• SMILES： S1C=CC(CC1)=O

Computed Properties

• Exact Mass: 114.01393598g/mol
• Monoisotopic Mass: 114.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans